Cas no 921754-24-7 (2,4(1H,3H)-Quinazolinedione, 3-[4-[2-(3-pyridinyl)diazenyl]phenyl]-)

• Product Name: 2,4(1H,3H)-Quinazolinedione, 3-[4-[2-(3-pyridinyl)diazenyl]phenyl]-
• CAS No: 921754-24-7
• MF: C₁₉H₁₃N₅O₂
• MW: 343.338823080063
• CID: 743547
• PubChem ID: 71422116
• Update Time: 2025-04-19

2,4(1H,3H)-Quinazolinedione, 3-[4-[2-(3-pyridinyl)diazenyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Quinazolinedione, 3-[4-[2-(3-pyridinyl)diazenyl]phenyl]-
• 3-[4-(pyridin-3-yldiazenyl)phenyl]-1H-quinazoline-2,4-dione
• DTXSID80841155
• 3-{4-[(E)-(Pyridin-3-yl)diazenyl]phenyl}quinazoline-2,4(1H,3H)-dione
• 921754-24-7

• Inchi： 1S/C19H13N5O2/c25-18-16-5-1-2-6-17(16)21-19(26)24(18)15-9-7-13(8-10-15)22-23-14-4-3-11-20-12-14/h1-12H,(H,21,26)/b23-22+
• InChI Key： SIOSZMSLJWJPDP-GHVJWSGMSA-N
• SMILES： O=C1C2C=CC=CC=2NC(N1C1C=CC(=CC=1)/N=N/C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 343.10692467g/mol
• Monoisotopic Mass: 343.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 87Ų